
Application Notes and Protocols: Sodium
Dithionite in Pulp and Paper Bleaching

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dithionous acid

Cat. No.: B092597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium dithionite

(also known as sodium hydrosulfite) as a reductive bleaching agent in the pulp and paper

industry. The information compiled is intended to guide laboratory-scale experiments and

process optimization for achieving desired pulp brightness.

Introduction
Sodium dithionite (Na₂S₂O₄) is a powerful reducing agent widely used for lignin-preserving

bleaching of mechanical pulps, deinked pulps, and in some cases, for the final brightening of

chemical pulps.[1][2][3] Unlike oxidizing agents like hydrogen peroxide, sodium dithionite

whitens pulp by reducing and solubilizing colored chromophoric groups within the lignin,

without significantly degrading the lignin itself, thus preserving pulp yield.[1][3][4] This makes it

particularly suitable for high-yield pulps where maintaining fiber integrity is crucial.[5][6] Its

effectiveness in stripping dyes also makes it a valuable chemical in the recycling of colored

paper.[7][8]

Mechanism of Action
In an aqueous solution, sodium dithionite dissociates to form the dithionite anion (S₂O₄²⁻),

which is in equilibrium with the sulfoxyl radical anion (SO₂⁻). The sulfoxyl radical is the primary

active species responsible for the reduction of chromophores in lignin. These chromophores,
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such as quinones and other conjugated carbonyl structures, are converted into colorless

hydroquinones and other reduced forms, leading to an increase in pulp brightness.[1]

The overall bleaching reaction is sensitive to several factors, including pH, temperature, and

the presence of oxygen. Sodium dithionite is unstable in acidic conditions and decomposes in

the presence of air, which can significantly reduce its bleaching efficiency.[2][9]

Quantitative Data on Bleaching Performance
The effectiveness of sodium dithionite bleaching is influenced by various process parameters.

The following tables summarize quantitative data from different studies on mechanical and

deinked pulps.

Table 1: Bleaching of Mechanical Pulp with Sodium
Dithionite
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Pulp
Type

Na₂S₂
O₄
Dosa
ge (%
on
o.d.
pulp)

Temp
eratur
e (°C)

pH
Time
(min)

Consi
stenc
y (%)

Initial
Brigh
tness
(%
ISO)

Final
Brigh
tness
(%
ISO)

Brigh
tness
Gain
(%
ISO)

Refer
ence

Pressu

re

Groun

dwood

Spruc

e

0.4 -

1.2
50 - 70 5 - 7 - - 63.2 - 6 - 7 [1]

Therm

omech

anical

Pulp

(TMP)

- 70 - 45 10 - - ~8.5 [10]

Groun

dwood

(GW)

- 60 - 15 8 - - ~8.0 [10]

Mecha

nical

Wood

Pulp

up to

2.0
-

10 - 12

(initial

liquor)

- - - - 10 - 13 [11]

o.d. pulp: oven-dried pulp

Table 2: Bleaching of Deinked Pulp (DIP) with Sodium
Dithionite
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Pulp
Type

Na₂S₂
O₄
Dosa
ge (%
on
o.d.
pulp)

Temp
eratur
e (°C)

pH
Time
(min)

Consi
stenc
y (%)

Initial
Brigh
tness
(%
ISO)

Final
Brigh
tness
(%
ISO)

Brigh
tness
Gain
(%
ISO)

Refer
ence

High

Bright

ness

DIP

1.5 80
7.0 -

7.5
90 10 70 - 4.0 [7]

Low

Bright

ness

DIP

1.5 80
7.0 -

7.5
90 10 58 - 3.8 [7]

High

Bright

ness

DIP

(P-Y

Seque

nce)

1.5 80 - - - - -
9.7

(total)
[7]

Low

Bright

ness

DIP

(P-Y

Seque

nce)

1.5 80 - - - - -
9.1

(total)
[7]

P-Y Sequence refers to a bleaching sequence of Hydrogen Peroxide (P) followed by Sodium

Dithionite (Y).
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Table 3: Bleaching of Bagasse Pulp with Sodium
Dithionite

Pulp
Type

Na₂S₂
O₄
Dosa
ge (%
on
o.d.
pulp)

Temp
eratur
e (°C)

pH
Time
(min)

Consi
stenc
y (%)

Initial
Brigh
tness
(%
ISO)

Final
Brigh
tness
(%
ISO)

Brigh
tness
Gain
(%
ISO)

Refer
ence

Chemi

-

mecha

nical

Bagas

se

2.0

(for

100g

pulp)

60 6 60 7 - 20 - - 8 - 9 [5]

Chemi

-

mecha

nical

Bagas

se (Y-

stage

only)

- - 6-7 - - - - 6-8 [5]

Chemi

-

mecha

nical

Bagas

se (P-

Y

Seque

nce)

- - 6 - - - -
15.1

(total)
[5]

Experimental Protocols
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Preparation of Sodium Dithionite Bleaching Solution
This protocol describes the preparation of a sodium dithionite solution for laboratory-scale pulp

bleaching.

Materials:

Sodium dithionite (Na₂S₂O₄) powder

Deionized water, deoxygenated

Nitrogen gas

Airtight vessel

Magnetic stirrer and stir bar

Procedure:

Place the required volume of deionized water into an airtight vessel.

Purge the water with nitrogen gas for at least 15-20 minutes to remove dissolved oxygen.

While maintaining a nitrogen atmosphere, slowly add the pre-weighed sodium dithionite

powder to the deoxygenated water with gentle agitation.[1]

Continue stirring under the nitrogen blanket until the powder is fully dissolved.

The target concentration is typically between 50-70 g/L.[1]

Keep the solution under a nitrogen atmosphere and use it promptly to minimize

decomposition.

Laboratory-Scale Bleaching of Mechanical Pulp
This protocol outlines a general procedure for the reductive bleaching of mechanical pulp with

sodium dithionite in a laboratory setting.

Materials:
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Mechanical pulp (e.g., groundwood, thermomechanical pulp)

Prepared sodium dithionite bleaching solution

Chelating agent (e.g., DTPA)

Buffer solution (to maintain pH 6-7)

Sealable plastic bags or a temperature-controlled reactor

Water bath

Procedure:

Determine the oven-dried (o.d.) weight of the pulp sample.

Adjust the pulp consistency to the desired level (e.g., 5-10%) with hot, deoxygenated water.

[10]

Preheat the pulp slurry to the target bleaching temperature (e.g., 60-70°C) in a water bath.[1]

[10]

Add the chelating agent (e.g., DTPA) to the pulp slurry and mix thoroughly. This is to

sequester metal ions that can catalyze dithionite decomposition.

Adjust the pH of the pulp slurry to the desired range (typically 6-7) using a suitable buffer.[1]

Under a nitrogen atmosphere, add the required dosage of the prepared sodium dithionite

solution to the pulp slurry and mix vigorously for 1-2 minutes to ensure uniform distribution.

[7]

Seal the plastic bag or reactor and place it in the water bath for the specified reaction time

(e.g., 15-90 minutes).[7][10]

After the bleaching period, terminate the reaction by cooling the pulp slurry rapidly.

Wash the bleached pulp thoroughly with deionized water until the filtrate is clear.
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Prepare handsheets from the washed pulp for brightness measurement.

Laboratory-Scale Bleaching of Deinked Pulp (DIP)
This protocol is adapted for the bleaching of deinked pulp, which may contain residual inks and

dyes.

Materials:

Deinked pulp

Prepared sodium dithionite bleaching solution

Nitrogen gas

Sealed glass vessel

Water bath

Procedure:

Determine the o.d. weight of the deinked pulp.

Flush the pulp and the reaction vessel with nitrogen gas to create an inert atmosphere.[7]

Adjust the pulp consistency to approximately 10% with deoxygenated water.[7]

Preheat the pulp slurry to 80°C in a water bath.[7]

The initial pH of the pulp slurry should be in the range of 7.0-7.5.[7]

Under the nitrogen atmosphere, add the desired dosage of the sodium dithionite solution

(e.g., 0.5-2.5% on o.d. pulp) and mix well.[7]

Seal the vessel and maintain the reaction at 80°C for 90 minutes.[7]

After bleaching, cool the pulp and wash it with distilled water.

Prepare handsheets for brightness and color analysis.
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Measurement of Pulp Brightness
Pulp brightness is typically measured as the reflectance of blue light at a specific wavelength.

Procedure:

Prepare handsheets from the unbleached and bleached pulp samples according to a

standard method such as TAPPI T 218 ("Forming Handsheets for Reflectance Tests of

Pulp").[12][13]

Ensure the handsheets are completely dry before measurement, as moisture content can

affect the readings.[14][15] Rapid drying methods using a microwave oven can be employed,

but may require the use of stabilizers like ascorbic acid and EDTA to prevent discoloration.

[16]

Use a calibrated brightness meter that meets industry standards (e.g., TAPPI T 452 or ISO

2470). The instrument should have diffuse illumination and 0° viewing geometry.[12]

Measure the brightness of at least five handsheets for each sample and calculate the

average value. The results are expressed as % ISO brightness.[12]

Visualizations
Chemical Reaction Pathway of Sodium Dithionite
Bleaching
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Caption: Reductive bleaching mechanism of sodium dithionite.
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Caption: General workflow for laboratory pulp bleaching.
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Troubleshooting Common Bleaching Issues
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Caption: Troubleshooting guide for dithionite bleaching.

Safety Precautions
Sodium dithionite is a reactive and spontaneously combustible solid.[17] It is crucial to handle

this chemical with appropriate safety measures in a laboratory or industrial setting.

Handling: Handle in a well-ventilated area, away from heat, moisture, and sources of ignition.

[18][19] Avoid creating dust.[20] Use non-sparking tools.[18]

Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and

a lab coat.[18][19][20] If dust is generated, use a dust respirator.[19]
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Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[18][21] Keep

it separate from acids, oxidizing agents, and combustible materials.[19][20]

Spills: In case of a spill, sweep the substance into covered, dry containers. Do not use water

to clean up spills, as it can react violently.[17][18]

Fire: In case of fire, use a Class D fire extinguisher (for combustible metals), dry sand, or

sodium carbonate. Do not use water, foam, or carbon dioxide.[17] Contact with acids

liberates toxic gas (sulfur dioxide).[20][21]

Always consult the Safety Data Sheet (SDS) for sodium dithionite before use for complete

safety information.[17][18][19][21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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